Cas no 16048-29-6 (Benzeneethanamine,4-ethyl-N,a-dimethyl-)

• Product Name: Benzeneethanamine,4-ethyl-N,a-dimethyl-
• CAS No: 16048-29-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 179848
• PubChem ID: 204290
• Update Time: 2025-04-19

Benzeneethanamine,4-ethyl-N,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-ethyl-N,a-dimethyl-
• 1-(4-ethylphenyl)-N-methylpropan-2-amine
• SCHEMBL765297
• 16048-29-6
• DTXSID30936308
• AKOS011245030
• N,alpha-Dimethyl-p-ethylphenethylamine
• Phenethylamine, N,alpha-dimethyl-p-ethyl-

• Inchi： 1S/C12H19N/c1-4-11-5-7-12(8-6-11)9-10(2)13-3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： NGEONVYPIKEKDI-UHFFFAOYSA-N
• SMILES： N(C)C(C)CC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.898
• Boiling Point: 255.8°Cat760mmHg
• Flash Point: 104.9°C
• Refractive Index: 1.501
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives